Cas no 4696-66-6 (Galactaric acid,calcium salt (1:1) (8CI,9CI))

• Product Name: Galactaric acid,calcium salt (1:1) (8CI,9CI)
• CAS No: 4696-66-6
• MF: C₆H₈CaO₈
• MW: 248.200922012329
• CID: 331199
• PubChem ID: 6452070
• Update Time: 2025-04-19

Galactaric acid,calcium salt (1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Galactaric acid,calcium salt (1:1) (8CI,9CI)
• calcium galactarate
• 5-methyl-2-phenyl-4-({[2-(trifluoromethyl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one
• calcium (2R,3S,4R,5S)-2,3,4,5-tetrahydroxyhexanedioate (non-preferred name)
• 4696-66-6
• EINECS 225-168-4
• NS00081528

• Inchi： 1S/C6H10O8.Ca/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+2/p-2/t1-,2+,3+,4-;
• InChI Key： UGZVNIRNPPEDHM-UEXKISHTSA-L
• SMILES： [Ca+2].O[C@@H]([C@@H](C(=O)[O-])O)[C@@H]([C@H](C(=O)[O-])O)O

Computed Properties

• Exact Mass: 247.9845081g/mol
• Monoisotopic Mass: 247.9845081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų